Cas no 2229474-37-5 (1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine
• CAS No: 2229474-37-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6452940
• PubChem ID: 165852923
• Update Time: 2025-05-19

1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine
• 2229474-37-5
• EN300-1735586
• 1-[1-(2-methylpyridin-4-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C11H16N2/c1-8-7-10(3-6-13-8)11(4-5-11)9(2)12/h3,6-7,9H,4-5,12H2,1-2H3
• InChI Key： YPVBTTVTVQKWDO-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=CN=C(C)C=2)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2229474-37-5 and Product Name: 1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine

The compound with the CAS number 2229474-37-5 and the product name 1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 2-methylpyridin-4-yl substituent and a cyclopropylethan-1-amine core suggests a rich chemical space for exploration, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The 2-methylpyridin-4-yl moiety is a particularly interesting feature, as it is commonly found in bioactive molecules and has been implicated in various pharmacological effects. Pyridine derivatives, in general, exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the cyclopropylethan-1-amine scaffold enhances the compound's potential to interact with biological targets, making it a promising candidate for further investigation.

The cyclopropylethan-1-amine core of this compound adds another layer of complexity and functionality. Cyclopropane rings are known for their strained three-membered structure, which can influence the electronic properties and reactivity of the molecule. This strain can be exploited to enhance binding affinity to biological targets, making cyclopropane-containing compounds attractive for drug development. Additionally, amines are fundamental pharmacophores that play a crucial role in modulating biological processes. The combination of these structural elements in 1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine suggests that it may possess unique pharmacological properties that warrant further exploration.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutics. Computational methods, such as molecular docking and virtual screening, have been increasingly employed to identify potential drug candidates with high affinity for biological targets. The structural features of 1-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine, particularly the 2-methylpyridin-4-yl substituent and the cyclopropylethan-1-amine core, make it an ideal candidate for these computational approaches. By leveraging advanced computational techniques, researchers can predict the binding interactions of this compound with various biological targets, thereby accelerating the drug discovery process.

Moreover, the synthesis of this compound represents a significant achievement in synthetic organic chemistry. The preparation of complex molecules like 1-1-(2-methylpyridin-4-y)cyclopropylethan - 1 - amine requires meticulous planning and expertise in multi-step synthetic routes. The introduction of both the 2-methylpyridin - 4 - yl and cyclopropylethan - 1 - amine moieties necessitates careful consideration of reaction conditions and intermediates to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to construct such complex molecules more efficiently, thereby facilitating their exploration in pharmaceutical research.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored biological activities. Additionally, it could serve as a building block for the development of new materials with specialized properties. The versatility of this compound underscores its importance as a tool in both academic research and industrial applications.

In conclusion, the compound with CAS number 2229474 - 37 - 5 and product name 1 - 1 - (2 - methylpyridin - 4 - yl) cyclopropylethan - 1 - amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, particularly the presence of a 2 - methylpyridin - 4 - yl substituent and a cyclopropylethan - 1 - amine core, make it a promising candidate for further investigation in drug discovery and material science. By leveraging advanced computational methods and synthetic techniques, researchers can fully explore its potential applications and contribute to the development of novel therapeutic agents.